Cas no 2248340-60-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(diethylcarbamoyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(diethylcarbamoyl)piperidine-4-carboxylate
• CAS No: 2248340-60-3
• MF: C₁₉H₂₃N₃O₅
• MW: 373.40302491188
• CID: 5862663
• PubChem ID: 165732437
• Update Time: 2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(diethylcarbamoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(diethylcarbamoyl)piperidine-4-carboxylate
• 2248340-60-3
• EN300-6520696

• Inchi： 1S/C19H23N3O5/c1-3-20(4-2)19(26)21-11-9-13(10-12-21)18(25)27-22-16(23)14-7-5-6-8-15(14)17(22)24/h5-8,13H,3-4,9-12H2,1-2H3
• InChI Key： YZUXHLXKKPQRAL-UHFFFAOYSA-N
• SMILES： O(C(C1CCN(C(N(CC)CC)=O)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 373.16377084g/mol
• Monoisotopic Mass: 373.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(diethylcarbamoyl)piperidine-4-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(Diethylcarbamoyl)Piperidine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No 2248340-60-3, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(diethylcarbamoyl)piperidine-4-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines elements of isoindole and piperidine moieties, making it a promising candidate for various applications in drug design and material science.

The molecular structure of this compound is characterized by a 1,3-dioxo isoindole ring system fused with a piperidine ring. The isoindole moiety contributes to the molecule's aromaticity and stability, while the piperidine ring introduces flexibility and potential sites for functionalization. The presence of a diethylcarbamoyl group further enhances the molecule's versatility, enabling it to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the creation of bioactive molecules with specific pharmacological properties. For instance, the compound has been investigated for its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases.

In addition to its pharmaceutical applications, this compound has also been studied for its role in materials science. Its unique structural features make it a candidate for use in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. The integration of the isoindole and piperidine moieties provides opportunities for tailoring the physical and chemical properties of materials at the molecular level.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent functionalization of the piperidine ring with the diethylcarbamoyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing this compound. Researchers are exploring green chemistry approaches that utilize renewable feedstocks and minimize waste generation during synthesis. These efforts are aligned with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(diethylcarbamoyl)piperidine-4-carboxylate represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.